![molecular formula C12H14N4O2 B5641704 4,6-dimethoxy-N-(4-methylphenyl)-1,3,5-triazin-2-amine](/img/structure/B5641704.png)
4,6-dimethoxy-N-(4-methylphenyl)-1,3,5-triazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,6-Dimethoxy-N-(4-methylphenyl)-1,3,5-triazin-2-amine is a compound of interest due to its potential in synthetic organic chemistry, particularly as a precursor or intermediate in the synthesis of various derivatives with potential applications. Its study encompasses various aspects, including its synthesis, molecular structure analysis, chemical reactions, and properties.
Synthesis Analysis
The synthesis of related compounds, such as 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride (DMTMM), has been achieved through the coupling of 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and N-methylmorpholine (NMM) in THF. This method is notable for its effectiveness in condensing carboxylic acids and amines to yield amides and esters under atmospheric conditions without the need for drying solvents (Kunishima et al., 1999).
Molecular Structure Analysis
The molecular and crystal structures of derivatives of 2,4-dimethoxy-1,3,5-triazine have been elucidated, showing variations in conformation such as butterfly and propeller shapes, which influence their reactivity and interactions (Fridman et al., 2003).
Chemical Reactions and Properties
The chemical reactions involving 1,3,5-triazine derivatives can lead to a range of products depending on the reaction conditions. For instance, the transformation of tertiary amines into alkylating reagents by treatment with 2-chloro-4,6-dimethoxy-1,3,5-triazine showcases the versatility of triazine derivatives in organic synthesis (Kolesińska & Kaminski, 2009).
Physical Properties Analysis
The physical properties of 1,3,5-triazine derivatives, such as solubility, melting points, and stability, are crucial for their application in synthesis. However, detailed studies focusing specifically on the physical properties of this compound were not found in the available literature.
Chemical Properties Analysis
The chemical properties, such as reactivity towards nucleophiles, electrophiles, and various solvents, are fundamental to understanding the utility of this compound in synthetic pathways. The synthesis and properties of related compounds, like the novel generation of coupling reagents from 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and chiral tertiary amines, hint at the broad applicability of these compounds in producing enantioselective amides or dipeptides (Kaminski et al., 2001).
properties
IUPAC Name |
4,6-dimethoxy-N-(4-methylphenyl)-1,3,5-triazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c1-8-4-6-9(7-5-8)13-10-14-11(17-2)16-12(15-10)18-3/h4-7H,1-3H3,(H,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFBPDUZZJJTJRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC(=NC(=N2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.